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Compound of Interest

Compound Name: 2-Tetradecanone

Cat. No.: B1197950 Get Quote

This guide provides a comprehensive overview of the key physical properties of 2-
Tetradecanone, with a specific focus on its melting and boiling points. The information is

intended for researchers, scientists, and professionals in the field of drug development and

chemical analysis.

Core Physical Properties
2-Tetradecanone, also known as methyl dodecyl ketone, is a saturated ketone with the

chemical formula C₁₄H₂₈O. Its physical state at ambient temperature is typically a solid. The

transition between its solid and liquid states, and subsequently to its gaseous state, is defined

by its melting and boiling points, respectively. These properties are critical for its handling,

storage, and application in various scientific and industrial processes.

Quantitative Data Summary
The melting and boiling points of 2-Tetradecanone have been determined and are

summarized in the table below. The data is compiled from various chemical databases and

literature sources.
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Physical Property Value Conditions

Melting Point 33 - 34 °C Not specified

35.5 °C Not specified

Boiling Point 279 - 280 °C @ 760 mm Hg

148 °C @ 0.8 mm Hg

Experimental Protocols
Detailed experimental protocols for the determination of the melting and boiling points of 2-
Tetradecanone are not explicitly detailed in the referenced public sources. However, standard

analytical methods are typically employed for such measurements.

Melting Point Determination: The melting point of a solid compound like 2-Tetradecanone is

generally determined using a capillary melting point apparatus. In this method, a small, finely

powdered sample is packed into a capillary tube and heated at a controlled rate. The

temperature range over which the substance melts is observed and recorded as the melting

point.

Boiling Point Determination: The boiling point is typically measured at a specific pressure,

often atmospheric pressure (760 mm Hg). For this, the substance is heated, and the

temperature at which its vapor pressure equals the surrounding atmospheric pressure is

recorded as the boiling point. For substances that may decompose at their atmospheric

boiling point, a reduced pressure (vacuum) distillation can be used to determine the boiling

point at a lower temperature.

Logical Relationships
The physical state of 2-Tetradecanone is directly dependent on its temperature, as illustrated

in the following diagram.
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Physical State Transitions of 2-Tetradecanone

Solid State
(T < 33-35.5 °C)

Liquid State
(33-35.5 °C < T < 279-280 °C)

MeltingFreezing

Gaseous State
(T > 279-280 °C)

BoilingCondensation
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To cite this document: BenchChem. [An In-depth Technical Guide on the Physical Properties
of 2-Tetradecanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197950#physical-properties-of-2-tetradecanone-
melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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